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Compound of Interest

Compound Name: Isovitexin 7-O-rutinoside

Cat. No.: B15586288 Get Quote

For researchers, scientists, and professionals in drug development, the accurate and precise

detection of bioactive compounds is paramount. Isovitexin 7-O-rutinoside, a flavonoid

glycoside with noted anti-inflammatory properties, is a compound of increasing interest. This

guide provides a comparative overview of High-Performance Liquid Chromatography with

Diode Array Detection (HPLC-DAD) and High-Performance Thin-Layer Chromatography

(HPTLC) for the analysis of this compound and its close structural analogs.

Quantitative Data Summary
The following table summarizes the key performance parameters of a validated HPLC-DAD

method for a closely related compound, vitexin-2''-O-rhamnoside (structurally similar to

isovitexin 7-O-rutinoside), and a representative HPTLC method for the related compound

isovitexin. These parameters are crucial for selecting the most appropriate method for a

specific research or quality control application.
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Parameter
HPLC-DAD (for Vitexin-2''-
O-rhamnoside)

HPTLC (for Isovitexin)

Linearity Range 0.5 - 100 µg/mL 100 - 600 ng/zone

Correlation Coefficient (r²) 0.9925 ≥ 0.9995

Limit of Detection (LOD) 100 ng/mL Not explicitly stated

Limit of Quantification (LOQ) 200 ng/mL Not explicitly stated

Precision (RSD%) Intra-day & Inter-day: < 2.0%
Inter-day & Intraday: Not

explicitly stated

Accuracy (Recovery %) 85 - 115% 95.30%

Detailed Experimental Protocols
High-Performance Liquid Chromatography with Diode
Array Detection (HPLC-DAD)
This method is suitable for the quantification of vitexin-2''-O-rhamnoside in plant extracts.

Sample Preparation:

Prepare a stock solution of the standard compound in methanol (e.g., 200 µg/mL).

Prepare sample extracts by water infusion (10% w/v) of the plant material, followed by

lyophilization.

Dissolve the lyophilized extract in an appropriate solvent for analysis.

Chromatographic Conditions:

Column: Supelco Ascentis-phenyl column (250 mm x 4.6 mm i.d., 5 µm particle size).

Mobile Phase: A gradient of ultrapure water (pH = 3.0, adjusted with glacial acetic acid)

(Solvent A) and acetonitrile (Solvent B).

Flow Rate: 1.4 mL/min.
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Detection: UV detection at 340 nm.

Total Analysis Time: 16 minutes.

Validation Parameters:

Linearity: Assessed over a concentration range of 0.5 to 100 µg/mL.

Precision: Determined by intra-day and inter-day analysis at two different concentrations.

Accuracy: Evaluated through recovery studies at six different concentrations.

LOD and LOQ: Determined by the signal-to-noise ratio (S/N) of 3 and 10, respectively.

High-Performance Thin-Layer Chromatography (HPTLC)
This method is designed for the simultaneous determination of isovitexin and other flavone C-

glycosides in bamboo-leaf flavonoids.[1]

Sample Preparation:

Extract the flavone C-glycosides from the sample material with methanol.

Prepare standard solutions of isovitexin in methanol at various concentrations.

Chromatographic Conditions:

Stationary Phase: Silica gel 60 plates.

Mobile Phase: Tetrahydrofuran-toluene-formic acid-water (16:8:2:1, v/v/v/v).

Development: In an automatic developing chamber.

Detection: UV detection at 350 nm.

Validation Parameters:

Linearity: Established by constructing polynomial calibration plots in the concentration range

of 100-600 ng/zone.[1]
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Precision: Validated for interday and intraday precision and repeatability.[1]

Accuracy: Assessed through a recovery study at three different concentration levels.[1]

Methodology Visualization
The following diagrams illustrate the general workflows for the HPLC and HPTLC analytical

methods.
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Caption: General workflow for HPLC analysis of Isovitexin 7-O-rutinoside.
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Caption: General workflow for HPTLC analysis of Isovitexin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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